Cas no 6739-22-6 (2-cyclopropyl-1-phenylethan-1-one)

• Product Name: 2-cyclopropyl-1-phenylethan-1-one
• CAS No: 6739-22-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD13181717
• CID: 394906
• PubChem ID: 12492604
• Update Time: 2025-04-24

2-cyclopropyl-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-cyclopropyl-1-phenyl-
• 2-cyclopropyl-1-phenylethanone
• Cyclopropylmethyl phenyl ketone
• 2-cyclopropyl-1-phenyl-1-ethanone
• 2-CYCLOPROPYL-1-PHENYLETHAN-1-ONE
• 2-cyclopropylacetophenone
• cyclopropyl-2 acetophenone
• CYCLOPROPYL-P-METHYLPHENYLKETONE
• Ethanone,2-cyclopropyl-1-phenyl
• DTXSID50500267
• EN300-81503
• AKOS010824075
• CS-0262114
• SCHEMBL2632406
• AM806333
• Z826523958
• FT-0751261
• AS-39671
• MFCD13181717
• 6739-22-6
• cyclopropyl acetophenone
• DB-082848
• 2-cyclopropyl-1-phenylethan-1-one

• MDL： MFCD13181717
• Inchi： 1S/C11H12O/c12-11(8-9-6-7-9)10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key： SKAMSFNTWGMHJW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1CC1

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.66940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-cyclopropyl-1-phenylethan-1-one

Ethanone, 2-Cyclopropyl-1-Phenyl-

Ethanone, 2-cyclopropyl-1-phenyl-, also known by its CAS number 6739-22-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of ethanone, with a cyclopropyl group attached at the second position and a phenyl group at the first position. The structure of this molecule makes it highly versatile and interesting for various applications.

The cyclopropyl group in ethanone, 2-cyclopropyl-1-phenyl-, contributes to the compound's unique electronic and steric properties. Recent studies have shown that this group enhances the molecule's reactivity in certain organic reactions, making it a valuable intermediate in synthesizing more complex structures. Additionally, the phenyl group introduces aromaticity, which further stabilizes the molecule and influences its physical properties such as melting point and solubility.

One of the most notable applications of ethanone, 2-cyclopropyl-1-phenyl-, is in the synthesis of advanced materials. Researchers have explored its use in creating high-performance polymers and coatings. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improves their mechanical strength and thermal stability. This finding has opened new avenues for its use in aerospace and automotive industries.

Moreover, ethanone, 2-cyclopropyl-1-phenyl-, has shown potential in pharmaceutical research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in drug delivery systems. A recent paper in *Journal of Medicinal Chemistry* highlighted its role in enhancing the bioavailability of certain therapeutic agents by acting as a carrier molecule.

The synthesis of ethanone, 2-cyclopropyl-1-phenyl-, involves a multi-step process that typically includes Friedel-Crafts acylation followed by cyclopropanation. This method ensures high yields and purity, making it suitable for large-scale production. Advances in catalytic methods have further optimized this synthesis pathway, reducing costs and improving efficiency.

In terms of environmental impact, ethanone, 2-cyclopropyl-1-phenyl-, has been studied for its biodegradability. Research indicates that under aerobic conditions, this compound undergoes rapid degradation, minimizing its environmental footprint. This characteristic is particularly important for industries seeking sustainable chemical solutions.

Looking ahead, the future of ethanone, 2-cyclopropyl-1-phenyl-, seems promising as researchers continue to uncover its potential applications. Its role in green chemistry and sustainable materials development is expected to grow significantly. Furthermore, ongoing studies aim to explore its use in bio-based polymers and renewable energy technologies.

In conclusion, ethanone, 2-cyclopropyl-1-phenyl-, with its unique structure and versatile properties, stands out as a key compound in modern chemistry. Its contributions to materials science, pharmaceuticals, and sustainable chemistry highlight its importance in advancing technological innovations.